Cas no 1806603-79-1 (2-(3-Chloropropyl)-6-fluoromandelic acid)

• Product Name: 2-(3-Chloropropyl)-6-fluoromandelic acid
• CAS No: 1806603-79-1
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• CID: 4941005
• Update Time: 2025-05-20

2-(3-Chloropropyl)-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-fluoromandelic acid

• Inchi： 1S/C11H12ClFO3/c12-6-2-4-7-3-1-5-8(13)9(7)10(14)11(15)16/h1,3,5,10,14H,2,4,6H2,(H,15,16)
• InChI Key： YXKSFGIABSSWOY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 2-(3-Chloropropyl)-6-fluoromandelic acid

2-(3-Chloropropyl)-6-Fluoromandelic Acid: A Comprehensive Overview

2-(3-Chloropropyl)-6-Fluoromandelic Acid (CAS No. 1806603-79-1) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 2-(3-Chloropropyl)-6-Fluoromandelic Acid consists of a benzene ring substituted with a fluorine atom at the 6-position and a chloropropyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of a fluorine atom at the 6-position in 2-(3-Chloropropyl)-6-Fluoromandelic Acid is expected to enhance its bioavailability and reduce its susceptibility to metabolic degradation. This property is particularly valuable in the development of drugs that require prolonged therapeutic effects or reduced dosing frequency.

The chloropropyl group in 2-(3-Chloropropyl)-6-Fluoromandelic Acid adds another layer of complexity to its chemical behavior. Chlorinated compounds are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can lead to modulatory effects on cellular processes, making 2-(3-Chloropropyl)-6-Fluoromandelic Acid a promising candidate for drug development.

In the context of medicinal chemistry, 2-(3-Chloropropyl)-6-Fluoromandelic Acid has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition could potentially lead to new therapeutic strategies for these conditions.

Beyond its enzymatic inhibition properties, 2-(3-Chloropropyl)-6-Fluoromandelic Acid has also been investigated for its effects on cellular processes such as apoptosis and autophagy. These processes are crucial for maintaining cellular homeostasis and are often dysregulated in various diseases. By modulating these processes, 2-(3-Chloropropyl)-6-Fluoromandelic Acid could offer new avenues for therapeutic intervention.

In addition to its potential therapeutic applications, 2-(3-Chloropropyl)-6-Fluoromandelic Acid has been studied for its use as a chemical probe in academic research. Chemical probes are essential tools for understanding the function of specific proteins and pathways within cells. The unique structural features of 2-(3-Chloropropyl)-6-Fluoromandelic Acid make it an ideal candidate for such studies, providing researchers with a powerful tool to explore complex biological systems.

The synthesis of 2-(3-Chloropropyl)-6-Fluoromandelic Acid involves several steps, including the introduction of the fluorine atom and the chloropropyl group onto the benzene ring. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Chloropropyl)-6-Fluoromandelic Acid. Early results from preclinical studies have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations to determine its potential as a therapeutic agent.

In conclusion, 2-(3-Chloropropyl)-6-Fluoromandelic Acid (CAS No. 1806603-79-1) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique structural features and biological activities make it an exciting area of study for chemists, biologists, and pharmaceutical researchers alike. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.